Cas no 115913-85-4 (2,4(1H,3H)-Pyrimidinedione,1-(3-deoxy-3-ethynyl-b-D-arabinofuranosyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3-deoxy-3-ethynyl-b-D-arabinofuranosyl)-5-methyl-
• CAS No: 115913-85-4
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 175112
• PubChem ID: 451879
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3-deoxy-3-ethynyl-b-D-arabinofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-deoxy-3-ethynyl-b-D-arabinofuranosyl)-5-methyl-
• 1-[(2R,3S,4S,5S)-4-ethynyl-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-(3-Ethynyl-3-deoxy-.beta.-D-arabinofuranosyl)thymine
• 1-(3-Ethynyl-3-deoxy-beta-D-arabinofuranosyl)thymine
• DTXSID70151230
• 1-[(2R,3S,4S,5S)-4-ethynyl-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 115913-85-4
• 3'-Ethynyl-araT

• Inchi： 1S/C12H14N2O5/c1-3-7-8(5-15)19-11(9(7)16)14-4-6(2)10(17)13-12(14)18/h1,4,7-9,11,15-16H,5H2,2H3,(H,13,17,18)/t7-,8-,9+,11-/m1/s1
• InChI Key： ZMEWUTQYJCMMHP-SDNRWEOFSA-N
• SMILES： O1[C@H](CO)[C@@H](C#C)[C@@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.1Ų